Cas no 1400668-12-3 (N-[5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl]benzamide)

• Product Name: N-[5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl]benzamide
• CAS No: 1400668-12-3
• MF: C₁₈H₂₁BN₂O₃
• MW: 324.181944608688
• CID: 2148674
• Update Time: 2023-08-04

N-[5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl]benzamide Chemical and Physical Properties

Names and Identifiers

• N-[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3-pyridinyl]Benzamide
• N-(5-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PYRIDIN-3-YL)BENZAMIDE
• SOHMBESQKQUODH-UHFFFAOYSA-N
• MB18622
• N-[5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl]benzamide

• Inchi： 1S/C18H21BN2O3/c1-17(2)18(3,4)24-19(23-17)14-10-15(12-20-11-14)21-16(22)13-8-6-5-7-9-13/h5-12H,1-4H3,(H,21,22)
• InChI Key： SOHMBESQKQUODH-UHFFFAOYSA-N
• SMILES： O1B(C2C=NC=C(C=2)NC(C2C=CC=CC=2)=O)OC(C)(C)C1(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 447
• Topological Polar Surface Area: 60.4